N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• InChI: InChI=1S/C19H17F3N2O2S/c1-10-3-4-11(2)13(7-10)23-17(25)9-16-18(26)24-14-8-12(19(20,21)22)5-6-15(14)27-16/h3-8,16H,9H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: HRSQSBWYEZSKRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F
• Molecular Formula: C19H17F3N2O2S
• Molecular Weight: 394.4 g/mol
• CAS No.: 1105245-94-0

Description

N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide is a useful research compound. Its molecular formula is C19H17F3N2O2S and its molecular weight is 394.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antifungal Activity : The synthesis of N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide compounds, including those similar to the specified compound, has shown antifungal activity against pathogens like Tricophyton rubrum, Epidermophyton floccosum, and Malassazia furfur, suggesting their potential in antifungal applications (Gupta & Wagh, 2006).

• PET Imaging Ligands : Research on derivatives of N-(2,6-Dimethylphenyl)-2-(4-{(2R,4S)-2-benzyl-1-[3,5-di(trifluoromethyl)[carbonyl-11C]benzoyl]hexahydro-4-pyridinyl}piperazino)acetamide, for example, [11C]R116301, has been conducted to evaluate their suitability as PET ligand for investigating central neurokinin(1) (NK1) receptors, highlighting its potential in neuroimaging and the study of neurological disorders (Van der Mey et al., 2005).

• Antioxidant Studies : Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides have been synthesized and evaluated for their antioxidant activities, indicating their potential in the development of antioxidant therapies (Ahmad et al., 2012).

• Antimicrobial Nano-Materials : A study on N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives has revealed their effectiveness against pathogenic bacteria and Candida species, offering insights into their use in antimicrobial applications (Mokhtari & Pourabdollah, 2013).